Cas no 2310262-11-2 (PDK4-IN-1 hydrochloride)

• Product Name: PDK4-IN-1 hydrochloride
• CAS No: 2310262-11-2
• MF: C₂₂H₂₀ClN₃O₂
• MW: 393.866104125977
• CID: 4739024
• PubChem ID: 146026197
• Update Time: 2025-10-31

PDK4-IN-1 hydrochloride Chemical and Physical Properties

Names and Identifiers

• PDK4-IN-1 (hydrochloride)
• BDBM50508419
• PDK4-IN-1 hydrochloride
• 1-[1-(piperidin-4-yl)pyrazol-4-yl]anthracene-9,10-dione hydrochloride
• MFCD32671322
• D81624
• 2310262-11-2
• 1-(1-(Piperidin-4-yl)-1H-pyrazol-4-yl)anthracene-9,10-dione hydrochloride
• DA-66534
• 1-(1-(Piperidin-4-yl)-1H-pyrazol-4-yl)anthracene-9,10-dionehydrochloride
• CHEMBL4471264
• 1-(1-piperidin-4-ylpyrazol-4-yl)anthracene-9,10-dione;hydrochloride
• HY-135954A
• BS-48378
• CS-0116441
• AKOS040734275

• Inchi： 1S/C22H19N3O2.ClH/c26-21-17-4-1-2-5-18(17)22(27)20-16(6-3-7-19(20)21)14-12-24-25(13-14)15-8-10-23-11-9-15;/h1-7,12-13,15,23H,8-11H2;1H
• InChI Key： ZIMLKZKPNALXKK-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC=CC=2C(C2C=CC=C(C=21)C1C=NN(C=1)C1CCNCC1)=O

Computed Properties

• Exact Mass: 393.1244046 g/mol
• Monoisotopic Mass: 393.1244046 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 588
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64
• Molecular Weight: 393.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on PDK4-IN-1 hydrochloride

Research Brief on PDK4-IN-1 Hydrochloride (CAS: 2310262-11-2): A Novel Therapeutic Agent Targeting Pyruvate Dehydrogenase Kinase 4

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of PDK4-IN-1 hydrochloride (CAS: 2310262-11-2) as a promising therapeutic agent. This small molecule inhibitor specifically targets pyruvate dehydrogenase kinase 4 (PDK4), a key regulator of cellular metabolism. PDK4 plays a critical role in the switch from oxidative phosphorylation to glycolysis, a metabolic adaptation often observed in cancer cells and other pathological conditions. The development of PDK4-IN-1 hydrochloride represents a significant stride in the quest for novel metabolic modulators with potential applications in oncology, diabetes, and cardiovascular diseases.

The primary objective of recent studies on PDK4-IN-1 hydrochloride has been to elucidate its mechanism of action, pharmacokinetic properties, and therapeutic efficacy. Researchers have employed a combination of in vitro and in vivo models to assess the compound's ability to inhibit PDK4 activity and modulate metabolic pathways. High-throughput screening and structure-activity relationship (SAR) studies have been instrumental in optimizing the compound's potency and selectivity, ensuring minimal off-target effects.

One of the key findings from these studies is the compound's ability to restore normal glucose metabolism in cancer cells by inhibiting PDK4-mediated phosphorylation of pyruvate dehydrogenase (PDH). This inhibition leads to increased PDH activity, promoting the conversion of pyruvate to acetyl-CoA and enhancing mitochondrial oxidative phosphorylation. Consequently, PDK4-IN-1 hydrochloride has shown promising anti-proliferative effects in various cancer cell lines, including those resistant to conventional therapies.

In addition to its anti-cancer properties, PDK4-IN-1 hydrochloride has demonstrated potential in the treatment of metabolic disorders such as type 2 diabetes. Preclinical studies have revealed that the compound improves insulin sensitivity and glucose homeostasis by modulating key metabolic pathways. These findings suggest that PDK4-IN-1 hydrochloride could serve as a dual-purpose therapeutic agent, addressing both oncological and metabolic conditions.

Despite these promising results, challenges remain in the clinical translation of PDK4-IN-1 hydrochloride. Issues such as bioavailability, tissue specificity, and potential side effects need to be addressed through further research. Ongoing studies are focused on optimizing the compound's formulation and delivery methods to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of PDK4-IN-1 hydrochloride as a clinically viable drug.

In conclusion, PDK4-IN-1 hydrochloride (CAS: 2310262-11-2) represents a groundbreaking advancement in the field of metabolic modulation. Its ability to selectively inhibit PDK4 and restore normal metabolic function holds immense therapeutic potential across a range of diseases. Future research will be critical in overcoming existing challenges and unlocking the full clinical potential of this innovative compound.